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DELTA-DODECANOLACTONE DELTA-DODECANOLACTONE 7-Hexyl-2-oxepanone, also known as 6-hexylhexanolide or e-dodecalactone, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. 7-Hexyl-2-oxepanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 7-hexyl-2-oxepanone is primarily located in the membrane (predicted from logP). 7-Hexyl-2-oxepanone has a sweet, celery, and fruity taste.
Brand Name: Vulcanchem
CAS No.: 16429-21-3
VCID: VC0090762
InChI: InChI=1S/C12H22O2/c1-2-3-4-5-8-11-9-6-7-10-12(13)14-11/h11H,2-10H2,1H3
SMILES: CCCCCCC1CCCCC(=O)O1
Molecular Formula: C12H22O2
Molecular Weight: 198.3 g/mol

DELTA-DODECANOLACTONE

CAS No.: 16429-21-3

Main Products

VCID: VC0090762

Molecular Formula: C12H22O2

Molecular Weight: 198.3 g/mol

DELTA-DODECANOLACTONE - 16429-21-3

CAS No. 16429-21-3
Product Name DELTA-DODECANOLACTONE
Molecular Formula C12H22O2
Molecular Weight 198.3 g/mol
IUPAC Name 7-hexyloxepan-2-one
Standard InChI InChI=1S/C12H22O2/c1-2-3-4-5-8-11-9-6-7-10-12(13)14-11/h11H,2-10H2,1H3
Standard InChIKey FRTMRFCNTDDSOB-UHFFFAOYSA-N
SMILES CCCCCCC1CCCCC(=O)O1
Canonical SMILES CCCCCCC1CCCCC(=O)O1
Density 0.950- 0.958
Physical Description colourless liquid with a sweet, fruity, peach odou
Description 7-Hexyl-2-oxepanone, also known as 6-hexylhexanolide or e-dodecalactone, belongs to the class of organic compounds known as lactones. These are cyclic esters of hydroxy carboxylic acids, containing a 1-oxacycloalkan-2-one structure, or analogues having unsaturation or heteroatoms replacing one or more carbon atoms of the ring. 7-Hexyl-2-oxepanone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 7-hexyl-2-oxepanone is primarily located in the membrane (predicted from logP). 7-Hexyl-2-oxepanone has a sweet, celery, and fruity taste.
Solubility slightly soluble in water; miscible with fats
PubChem Compound 61835
Last Modified Nov 11 2021
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